Cas no 2680697-47-4 (tert-butyl N-(4-cyano-3-methyl-1,2-thiazol-5-yl)carbamate)

• Product Name: tert-butyl N-(4-cyano-3-methyl-1,2-thiazol-5-yl)carbamate
• CAS No: 2680697-47-4
• MF: C₁₀H₁₃N₃O₂S
• MW: 239.294120550156
• CID: 5648295
• PubChem ID: 165907146
• Update Time: 2025-07-24

tert-butyl N-(4-cyano-3-methyl-1,2-thiazol-5-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• EN300-28276876
• tert-butyl N-(4-cyano-3-methyl-1,2-thiazol-5-yl)carbamate
• 2680697-47-4

• Inchi： 1S/C10H13N3O2S/c1-6-7(5-11)8(16-13-6)12-9(14)15-10(2,3)4/h1-4H3,(H,12,14)
• InChI Key： IXTDBWSKIFIESU-UHFFFAOYSA-N
• SMILES： S1C(=C(C#N)C(C)=N1)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 239.07284784g/mol
• Monoisotopic Mass: 239.07284784g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 318
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 103Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles

Additional information on tert-butyl N-(4-cyano-3-methyl-1,2-thiazol-5-yl)carbamate

Comprehensive Overview of tert-butyl N-(4-cyano-3-methyl-1,2-thiazol-5-yl)carbamate (CAS No. 2680697-47-4)

The compound tert-butyl N-(4-cyano-3-methyl-1,2-thiazol-5-yl)carbamate (CAS No. 2680697-47-4) is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. With its unique structural features, including a thiazole ring and a cyano group, this compound serves as a versatile intermediate in the synthesis of bioactive molecules. Researchers are increasingly exploring its potential in drug discovery, particularly in the development of kinase inhibitors and antimicrobial agents.

In recent years, the demand for heterocyclic compounds like tert-butyl N-(4-cyano-3-methyl-1,2-thiazol-5-yl)carbamate has surged due to their broad applications in medicinal chemistry. The thiazole moiety, in particular, is a hotspot in drug design, as it mimics natural metabolites and enhances binding affinity to biological targets. This compound’s carbamate group further adds to its stability, making it a preferred choice for multi-step synthetic routes.

One of the most searched questions in the field is: "What are the applications of tert-butyl carbamate derivatives in drug development?" This reflects the growing interest in leveraging such scaffolds for novel therapeutics. Studies suggest that derivatives of tert-butyl N-(4-cyano-3-methyl-1,2-thiazol-5-yl)carbamate exhibit promising activity against resistant bacterial strains, aligning with the global focus on combating antibiotic resistance.

From an industrial perspective, the synthesis of tert-butyl N-(4-cyano-3-methyl-1,2-thiazol-5-yl)carbamate involves optimized protocols to ensure high yield and purity. Advanced techniques like microwave-assisted synthesis and flow chemistry are being explored to streamline production, addressing the need for sustainable and scalable manufacturing processes. These innovations are critical as the pharmaceutical industry shifts toward greener chemistry practices.

Another trending topic is the role of thiazole-based compounds in agrochemicals. Farmers and researchers alike are searching for "eco-friendly pesticides with thiazole cores," highlighting the dual utility of this compound class. The cyano group in tert-butyl N-(4-cyano-3-methyl-1,2-thiazol-5-yl)carbamate may contribute to herbicidal or fungicidal properties, though further studies are needed to validate these applications.

Analytical characterization of tert-butyl N-(4-cyano-3-methyl-1,2-thiazol-5-yl)carbamate typically employs techniques such as NMR spectroscopy, mass spectrometry, and HPLC. These methods ensure compliance with regulatory standards, a key concern for manufacturers. The compound’s CAS No. 2680697-47-4 serves as a unique identifier in global chemical databases, facilitating seamless trade and research collaboration.

In conclusion, tert-butyl N-(4-cyano-3-methyl-1,2-thiazol-5-yl)carbamate represents a cutting-edge building block in synthetic chemistry. Its relevance to drug discovery, agrochemical innovation, and sustainable synthesis positions it as a compound of enduring scientific and industrial value. As research progresses, its applications are likely to expand, answering pressing questions in both human health and environmental sustainability.